Cas no 394653-43-1 ((2R)-2-amino-2-(oxetan-3-yl)acetic acid)

• Product Name: (2R)-2-amino-2-(oxetan-3-yl)acetic acid
• CAS No: 394653-43-1
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD19207499
• CID: 2093840
• PubChem ID: 10011927
• Update Time: 2025-06-11

(2R)-2-amino-2-(oxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(oxetan-3-yl)acetic acid
• (2R)-Amino(3-oxetanyl)acetic acid
• (2R)-2-amino-2-(oxetan-3-yl)acetic acid
• 394653-43-1
• CS-0043570
• EN300-399477
• CS3552
• MFCD19207499
• AKOS025290707
• PB36253
• (R)-AMINO(OXETAN-3-YL)ACETIC ACID
• AS-46641
• (R)-2-AMINO-2-(OXETAN-3-YL)ACETICACID
• 3-Oxetaneacetic acid, a-amino-, (+)-
• 2437199-28-3

• MDL： MFCD19207499
• Inchi： 1S/C5H9NO3/c6-4(5(7)8)3-1-9-2-3/h3-4H,1-2,6H2,(H,7,8)/t4-/m1/s1
• InChI Key： RMQBFQWTJJLVRW-SCSAIBSYSA-N
• SMILES： O1CC([C@H](C(=O)O)N)C1

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-2-(oxetan-3-yl)acetic acid

Introduction to (2R)-2-amino-2-(oxetan-3-yl)acetic Acid (CAS No. 394653-43-1)

(2R-2-amino-2-(oxetan-3-yl)acetic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 394653-43-1, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of an oxetane ring in its molecular structure imparts distinctive reactivity and stability, making it a valuable intermediate in the synthesis of complex molecules.

The oxetane moiety, a three-membered cyclic ether, is known for its strained ring system, which facilitates various chemical transformations. This feature makes (2R-2-amino-2-(oxetan-3-yl)acetic acid) particularly useful in the construction of pharmacophores, which are essential for designing molecules with specific biological activities. The stereochemistry at the 2R position further enhances its utility, as enantiomerically pure compounds are often required in pharmaceutical applications to ensure optimal efficacy and minimal side effects.

In recent years, there has been a growing interest in the development of chiral building blocks for drug synthesis. The enantiopure form of (2R-2-amino-2-(oxetan-3-yl)acetic acid) has been explored in several studies aimed at creating novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The oxetane ring's ability to undergo ring-opening reactions under controlled conditions allows for the introduction of diverse functional groups, enabling the creation of highly customized molecular architectures.

The pharmaceutical industry has also leveraged (2R-2-amino-2-(oxetan-3-yl)acetic acid) in the development of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The oxetane-based scaffold provides a rigid framework that can stabilize key pharmacophoric residues, enhancing binding affinity to target proteins. This approach has been particularly successful in the design of compounds targeting enzyme inhibition and receptor modulation.

Moreover, (2R-2-amino-2-(oxetan-3-yl)acetic acid) has found applications in materials science and polymer chemistry. Its unique structural features make it a suitable candidate for designing polymers with tailored mechanical and chemical properties. These polymers can be used in various industrial applications, including biodegradable materials and advanced coatings. The oxetane ring's reactivity allows for controlled polymerization processes, resulting in materials with precise molecular weights and functionalities.

The synthesis of (2R-2-amino-2-(oxetan-3-yl)acetic acid) involves multi-step organic transformations, often requiring sophisticated catalytic systems to achieve high yields and enantioselectivity. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production methods. For example, transition metal-catalyzed reactions have been employed to construct the oxetane ring with high precision. These methods not only improve the overall yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion, (2R-2-amino-2-(oxetan-3-yl)acetic acid) represents a versatile and innovative compound with broad applications across pharmaceuticals, materials science, and polymer chemistry. Its unique structural features and stereochemical properties make it an invaluable building block for synthetic chemists. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, contributing to advancements in drug discovery and material innovation.